Cas no 2138165-72-5 (4-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 2138165-72-5
• MF: C₇H₁₁N₇
• MW: 193.209139108658
• CID: 6239988
• PubChem ID: 165472323
• Update Time: 2025-06-10

4-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-3-amine
• 2138165-72-5
• EN300-1111482
• 4-methyl-1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]-1H-pyrazol-3-amine

• Inchi： 1S/C7H11N7/c1-6-4-13(10-7(6)8)2-3-14-5-9-11-12-14/h4-5H,2-3H2,1H3,(H2,8,10)
• InChI Key： URLMLRDIDDHOSB-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)CCN1C=NN=N1

Computed Properties

• Exact Mass: 193.10759338g/mol
• Monoisotopic Mass: 193.10759338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 87.4Ų

Additional information on 4-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-3-amine

Chemical Profile of 4-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-3-amine (CAS No. 2138165-72-5)

4-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-3-amine (CAS No. 2138165-72-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The compound belongs to the pyrazole and tetrazole classes of heterocycles, which are well-documented for their broad spectrum of pharmacological properties. The presence of multiple nitrogen-containing rings in its molecular structure imparts distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 4-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a methyl group at the 4-position and an ethyl chain linked to the 1-position of the pyrazole ring. This ethyl chain further extends to a tetrazole ring at the 2-position. Such a structural configuration is rare and has not been extensively explored in medicinal chemistry, which makes it an intriguing subject for research. The tetrazole moiety is known for its ability to act as a bioisostere for other nitrogen-containing heterocycles, such as carboxylic acids or amides, due to its high electron density and reactivity.

In recent years, there has been a surge in the interest towards nitrogen-rich heterocycles due to their demonstrated efficacy in various therapeutic areas. 4-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-3-am ine has been studied for its potential applications in the treatment of inflammatory diseases, cancer, and infectious disorders. The pyrazole ring is a well-established pharmacophore in drug design, with numerous approved drugs featuring this scaffold. Its ability to modulate enzyme activity and interact with biological targets makes it a valuable building block for medicinal chemists.

The tetrazole moiety in 4-methyl -1 -2-( 1 H - 1 , 2 , 3 , 4 - tet ra z ol - 1 - yl ) eth yl - 1 H - p y ra z ol - 3 - ami ne adds an additional layer of complexity to the compound’s biological profile. Tetrazoles have been reported to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The high reactivity of the tetrazole ring allows it to participate in various chemical reactions, such as nucleophilic substitution and cycloaddition reactions, which can be exploited in synthetic chemistry to develop novel derivatives with enhanced pharmacological properties.

Recent studies have highlighted the importance of 4-methyl -1 -2-( 1 H - 1 , 2 , 3 , 4 - tet ra z ol - 1 - yl ) eth yl - 1 H - p y ra z ol - 3 - ami ne as a potential scaffold for the development of new therapeutic agents. For instance, researchers have demonstrated its ability to inhibit certain kinases involved in cancer progression by binding to their active sites. Additionally, preliminary in vitro studies suggest that this compound may have potent anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways.

The synthesis of 4-methyl -1 -2-( 1 H - 1 , 2 , 3 , 4 - tet ra z ol - 1 - yl ) eth yl - 1 H - p y ra z ol - 3 - ami ne presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it possible to construct this compound efficiently using multi-step synthetic routes. Key steps include the formation of the pyrazole ring via condensation reactions and subsequent functionalization with the tetrazole moiety through nucleophilic substitution or cycloaddition reactions. These synthetic strategies have been optimized to ensure high yields and purity.

The pharmacokinetic properties of 4-methyl -1 -2-( 1 H - 1 , 2 , 3 , 4 - tet ra z ol - 1 y l ) eth y l . . . are also under investigation to assess its suitability for clinical development. Preliminary data suggest that the compound exhibits moderate solubility in water and organic solvents, which is favorable for formulation purposes. Additionally, its metabolic stability has been evaluated using in vitro liver microsome assays to determine its susceptibility to enzymatic degradation.

In conclusion,4-methyl . . . (CAS No.2138165.-72.-5) represents a structurally unique compound with significant potential in pharmaceutical research. Its combination of a pyrazole and tetrazole scaffold offers multiple opportunities for drug design and development across various therapeutic areas. Further studies are warranted to fully elucidate its biological activities and pharmacokinetic profile.